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Compound of Interest

Compound Name: 4-Ethyl-1-naphthoic acid

Cat. No.: B122684

An In-depth Technical Guide to 4-Ethyl-1-naphthoic Acid

This technical guide provides a comprehensive overview of the molecular structure, properties,
and analytical characterization of 4-Ethyl-1-naphthoic acid. The information is intended for
researchers, scientists, and professionals involved in drug development and chemical
synthesis.

Chemical Identity and Properties

4-Ethyl-1-naphthoic acid is a derivative of naphthoic acid, characterized by an ethyl group at
the 4th position and a carboxylic acid group at the 1st position of the naphthalene ring.[1] Its
systematic IUPAC name is 4-ethylnaphthalene-1-carboxylic acid.[1][2] This compound serves
as a valuable building block in organic synthesis.

Physicochemical Properties

The key quantitative data for 4-Ethyl-1-naphthoic acid are summarized in the table below.
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Property Value Source
Molecular Formula C13H1202 [L1121[31[4115]
Molecular Weight 200.23 g/mol [11[2][41[5]
CAS Number 91902-58-8 [11[21[31[41[5]
Appearance Light Beige Crystalline Powder  [3][6]
Melting Point 129 -131°C [3][6]

Boiling Point 379.3 °C at 760 mmHg [31[6]

Flash Point 173.2°C [31[6]
Density 1.185 g/cm3 [3][6]

Vapor Pressure 1.98E-06 mmHg at 25°C [31[6]
Solubility Slightly soluble in Chloroform (31[6]

and Methanol

Molecular Structure

The structure of 4-Ethyl-1-naphthoic acid consists of a naphthalene core. A carboxylic acid (-

COOH) functional group is attached to position 1, and an ethyl (-CH2CH3) group is attached to

position 4.

Caption: Molecular structure of 4-Ethyl-1-naphthoic acid.

Reactivity and Applications

The chemical behavior of 4-Ethyl-1-naphthoic acid is dictated by its two main functional parts:

the carboxylic acid group and the aromatic naphthalene system.[1]

o Carboxylic Acid Group: This group can undergo standard reactions such as esterification,

amidation, reduction, and salt formation.[1]

e Naphthalene Ring: The aromatic core allows for electrophilic aromatic substitution reactions,

with the positions of further substitutions influenced by the existing groups.[1]
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While detailed signaling pathway information is not readily available, existing literature
indicates that 4-Ethyl-1-naphthoic acid is utilized in the preparation of antimalarial compounds
and has demonstrated some plant-growth promoting activity.[3][4]

Experimental Protocols

Specific experimental protocols for the synthesis or biological application of 4-Ethyl-1-
naphthoic acid are proprietary or require access to specialized research publications.
However, a general workflow for its characterization is outlined below.

General Spectroscopic Identification Workflow

The structural confirmation and purity assessment of a synthesized batch of 4-Ethyl-1-
naphthoic acid would typically follow the spectroscopic protocol detailed below. This workflow
ensures the correct molecular identity and the absence of significant impurities.
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Caption: General workflow for spectroscopic characterization.

Methodologies

¢ Infrared (IR) Spectroscopy: Used to identify the characteristic vibrational frequencies of the
functional groups, particularly the strong carbonyl (C=0) and hydroxyl (O-H) stretches of the
carboxylic acid.[1]
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e Nuclear Magnetic Resonance (NMR) Spectroscopy: Both *H and *3C NMR are critical for
confirming the precise arrangement of hydrogen and carbon atoms, verifying the substitution
pattern on the naphthalene ring.[1]

e Mass Spectrometry (MS): This technique determines the molecular weight of the compound
with high accuracy and provides fragmentation patterns that can further support the
proposed structure.[1]

o UV-Visible Spectroscopy: Employed to observe the electronic transitions characteristic of the
naphthalene aromatic system (chromophore).[1]

Safety and Handling

According to GHS classifications, 4-Ethyl-1-naphthoic acid is associated with the following
hazards:

e Causes skin irritation (H315).[2]
o Causes serious eye irritation (H319).[2]
e May cause respiratory irritation (H335).[2]

Standard laboratory safety protocols, including the use of personal protective equipment
(gloves, safety glasses), should be strictly followed when handling this compound. It should be
stored in a dry, well-sealed container at room temperature.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [4-Ethyl-1-naphthoic acid molecular structure and
weight]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b122684#4-ethyl-1-naphthoic-acid-molecular-
structure-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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